1-[1-(Oxolan-2-yl)ethyl]-3-phenylurea

• IUPAC Name: 1-[1-(oxolan-2-yl)ethyl]-3-phenylurea
• InChI: InChI=1S/C13H18N2O2/c1-10(12-8-5-9-17-12)14-13(16)15-11-6-3-2-4-7-11/h2-4,6-7,10,12H,5,8-9H2,1H3,(H2,14,15,16)
• InChI Key: ORVMNWRTDGUJFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCO1)NC(=O)NC2=CC=CC=C2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

1-[1-(Oxolan-2-yl)ethyl]-3-phenylurea is a phenylurea derivative characterized by a tetrahydrofuran (oxolan) ring attached via an ethyl chain to the urea backbone. Phenylureas are widely studied for their herbicidal, antifungal, and cytotoxic properties, with molecular structure and intermolecular interactions (e.g., hydrogen bonding) playing critical roles in their bioactivity . The oxolan group may enhance lipophilicity and influence metabolic stability compared to other substituents like halides or aromatic systems.

Comparison with Similar Compounds

Structural Features and Substituent Effects

Key structural analogs and their substituent differences are summarized below:

Compound Name	Substituent on Urea Nitrogen	Key Structural Feature	Biological Activity/Property	Reference
1-[1-(Oxolan-2-yl)ethyl]-3-phenylurea	Oxolan-2-yl ethyl	Tetrahydrofuran ring	Inferred: Potential herbicidal/antifungal activity	N/A
Forchlorfenuron (FCF)	2-Chloropyridin-4-yl	Chloropyridine ring	Plant growth regulator; metabolized by Cunninghamella elegans
1-(2-Chlorophenyl)-3-cycloheptylurea	2-Chlorophenyl, cycloheptyl	Chloroaryl, bulky cycloheptyl	Herbicidal activity (structural analog of phenylurea herbicides)
(S)-Ox-3	4-Isopropyl-4,5-dihydrooxazol-2-yl	Oxazoline ring	Studied for NH hydrogen bonding via NMR; ligand for Pd complexes
1-(3-Cyanothiophen-2-yl)-3-phenylurea	3-Cyanothiophen-2-yl	Thiophene with cyano group	Synthetic accessibility via T3P-mediated reactions
1-(2-Fluorobenzyl)-3-phenylurea	2-Fluorobenzyl, morpholinyl ethyl	Fluorinated benzyl, morpholine	Pharmacophore complexity; potential CNS activity

Key Observations:

• Oxolan vs. Oxazoline : The oxolan ring (tetrahydrofuran) in the target compound is less polar than the oxazoline ring in (S)-Ox-3, which may reduce hydrogen-bonding capacity but improve membrane permeability .
• Chloropyridine vs. Oxolan : Forchlorfenuron’s chloropyridine group enhances metabolic susceptibility (e.g., fungal metabolism), whereas the oxolan group’s ether linkage may confer greater stability .
• Thiophene vs.

Solubility and Metabolic Stability

• Metabolism : Forchlorfenuron is metabolized by fungi (e.g., Cunninghamella elegans), while the oxolan derivative’s saturated ring may resist oxidative degradation, extending half-life .